Cas no 132218-55-4 (methyl 3-cyano-3,3-dimethylpropanoate)

• Product Name: methyl 3-cyano-3,3-dimethylpropanoate
• CAS No: 132218-55-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD28145379
• CID: 4588367
• PubChem ID: 59502935
• Update Time: 2024-11-04

methyl 3-cyano-3,3-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyano-3,3-dimethylpropanoate
• Methyl 3-cyano-3-methylbutanoate
• methyl3-cyano-3,3-dimethylpropanoate
• SCHEMBL13079905
• 132218-55-4
• Z1901159501
• CS-0343654
• EN300-196735
• AKOS026741936
• AT13971

• MDL： MFCD28145379
• Inchi： 1S/C7H11NO2/c1-7(2,5-8)4-6(9)10-3/h4H2,1-3H3
• InChI Key： YLMVBVOUQGVTGX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(C#N)(C)C

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

methyl 3-cyano-3,3-dimethylpropanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters